1,4-Diamino-9,10-dioxo-9,10-dihydroanthracene-2-carbonitrile

• CAS RN: 4085-34-1
• Molecular Formula: C15H9N3O2
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 1,4-diamino-9,10-dioxoanthracene-2-carbonitrile
• InChI: InChI=1S/C15H9N3O2/c16-6-7-5-10(17)11-12(13(7)18)15(20)9-4-2-1-3-8(9)14(11)19/h1-5H,17-18H2
• InChI Key: HYAHLJGKEJSLKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=C(C(=C3C2=O)N)C#N)N

Description

1,4-Diamino-9,10-dioxo-9,10-dihydroanthracene-2-carbonitrile is a useful research compound. Its molecular formula is C15H9N3O2 and its molecular weight is 263.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 174 g of 91.2 percent pure 1,4-diamino-anthraquinone-2-sulphonic acid (as the Na salt), 1,200 ccs of N-methyl-formamide, 63.7 g of sodium cyanide, 62.0 g of nitrobenzene and 41 g of sodium acetate is heated to 80°-85° C., whilst stirring, until, according to the TLC, the starting material has reacted without trace, that is to say for about 8 hours. The reaction mixture is worked up as described in Example 1. After drying, 133 g of a dark blue, crystalline product which, according to analysis, contains 85.5% of 1,4-diamino-2,3-dicyano-anthraquinone and no 1,4-diamino-2-cyanoanthraquinone are obtained. This corresponds to a yield of 78.9% of the pure product.